Cas no 1186637-27-3 (Tert-butyl 4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-carbamate)

• Product Name: Tert-butyl 4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-carbamate
• CAS No: 1186637-27-3
• MF: C₁₇H₂₅BClNO₄
• MW: 353.64870429039
• CID: 2127273
• Update Time: 2025-05-19

Tert-butyl 4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-carbamate Chemical and Physical Properties

Names and Identifiers

• N-(tert-butoxycarbonyl)-4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)aniline
• QEIYXAMDPDUVOX-UHFFFAOYSA-N
• tert-butyl 4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-carbamate
• tert-Butyl 4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenylcarbamate
• Tert-butyl 4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-carbamate

• Inchi： 1S/C17H25BClNO4/c1-15(2,3)22-14(21)20-13-9-8-11(19)10-12(13)18-23-16(4,5)17(6,7)24-18/h8-10H,1-7H3,(H,20,21)
• InChI Key： QEIYXAMDPDUVOX-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(B2OC(C)(C)C(C)(C)O2)C=1)NC(=O)OC(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 462
• Topological Polar Surface Area: 56.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylcarbamic acid esters

Additional information on Tert-butyl 4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-carbamate

Tert-butyl 4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-carbamate (CAS No. 1186637-27-3)

The compound Tert-butyl 4-chloro-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl-carbamate (CAS No. 1186637-27-3) is a highly specialized organic compound with significant applications in modern chemical synthesis and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a chlorophenol moiety and a dioxaborolan ring system. The presence of these functional groups makes it a versatile building block in the construction of complex molecules.

Recent studies have highlighted the importance of this compound in the field of organometallic chemistry and its role in catalytic processes. The dioxaborolan ring system is particularly notable for its ability to act as a boron-based ligand in transition metal complexes. This property has been exploited in the development of novel catalysts for cross-coupling reactions, such as the Suzuki-Miyaura coupling and other related transformations.

In terms of synthesis, the preparation of Tert-butyl 4-chloro... involves a multi-step process that typically begins with the bromination of an aromatic ring followed by subsequent functionalization steps to introduce the tert-butyl and dioxaborolan groups. The use of advanced purification techniques ensures high purity levels necessary for its application in sensitive chemical reactions.

One of the most promising areas of research involving this compound is its application in drug discovery and development. The chlorophenol moiety has been shown to exhibit bioactivity against various pathogens, making it a valuable component in antiviral and antibacterial agents. Additionally, the tert-butyl group contributes to the compound's stability and solubility properties, which are critical for pharmacokinetic studies.

Another significant application lies in materials science where this compound serves as a precursor for the synthesis of advanced polymers and hybrid materials. Its ability to undergo controlled polymerization under specific conditions has opened new avenues for developing high-performance materials with tailored properties.

From an environmental standpoint, researchers have been investigating the biodegradation pathways of this compound to ensure its safe disposal and minimize ecological impact. Preliminary studies suggest that under aerobic conditions, the compound undergoes rapid mineralization due to its susceptibility to microbial enzymes.

In conclusion, Tert-butyl 4-chloro... (CAS No. 1186637-27-3) stands as a testament to the ingenuity of modern chemical synthesis and its pivotal role in advancing various scientific disciplines.